Cas no 1805367-38-7 (2-Amino-6-(difluoromethyl)-4-nitro-3-(trifluoromethyl)pyridine)

• Product Name: 2-Amino-6-(difluoromethyl)-4-nitro-3-(trifluoromethyl)pyridine
• CAS No: 1805367-38-7
• MF: C₇H₄F₅N₃O₂
• MW: 257.11757850647
• CID: 4856993
• Update Time: 2025-05-27

2-Amino-6-(difluoromethyl)-4-nitro-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-6-(difluoromethyl)-4-nitro-3-(trifluoromethyl)pyridine

• Inchi： 1S/C7H4F5N3O2/c8-5(9)2-1-3(15(16)17)4(6(13)14-2)7(10,11)12/h1,5H,(H2,13,14)
• InChI Key： YIFOPBPARHABKJ-UHFFFAOYSA-N
• SMILES： FC(C1C(N)=NC(C(F)F)=CC=1[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 292
• XLogP3: 1.9
• Topological Polar Surface Area: 84.7

Additional information on 2-Amino-6-(difluoromethyl)-4-nitro-3-(trifluoromethyl)pyridine

Recent Advances in the Study of 2-Amino-6-(difluoromethyl)-4-nitro-3-(trifluoromethyl)pyridine (CAS: 1805367-38-7)

2-Amino-6-(difluoromethyl)-4-nitro-3-(trifluoromethyl)pyridine (CAS: 1805367-38-7) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential applications in drug discovery. Recent studies have focused on its synthesis, reactivity, and biological activity, positioning it as a promising scaffold for the development of novel therapeutic agents.

The compound's structure, characterized by multiple fluorine substituents and a nitro group, imparts distinct electronic and steric properties that influence its interactions with biological targets. Researchers have explored its utility as a building block in the synthesis of heterocyclic compounds, particularly in the context of agrochemicals and pharmaceuticals. The presence of fluorine atoms is known to enhance metabolic stability and bioavailability, making this compound a valuable candidate for further investigation.

Recent synthetic methodologies have optimized the production of 2-Amino-6-(difluoromethyl)-4-nitro-3-(trifluoromethyl)pyridine, with a focus on improving yield and purity. One study demonstrated a novel catalytic approach that reduces the formation of byproducts, thereby streamlining the synthesis process. These advancements are critical for scaling up production and facilitating its incorporation into larger drug development pipelines.

In terms of biological activity, preliminary studies have indicated that this compound exhibits moderate inhibitory effects against certain enzymes involved in inflammatory pathways. For instance, it has shown promise as a potential inhibitor of cyclooxygenase-2 (COX-2), a key target in the treatment of inflammation and pain. Further in vitro and in vivo studies are underway to elucidate its mechanism of action and optimize its pharmacological profile.

Additionally, the compound's reactivity has been explored in the context of nucleophilic aromatic substitution (SNAr) reactions, where its nitro group serves as a leaving group, enabling the introduction of diverse functional groups. This versatility opens up new avenues for the design of derivatives with tailored properties for specific applications, such as antimicrobial or anticancer agents.

Despite these promising developments, challenges remain in fully understanding the compound's safety and toxicity profile. Current research is addressing these gaps through comprehensive toxicological studies, which are essential for advancing it toward preclinical and clinical stages. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate progress in this area.

In conclusion, 2-Amino-6-(difluoromethyl)-4-nitro-3-(trifluoromethyl)pyridine (CAS: 1805367-38-7) represents a compelling area of research in chemical biology and medicinal chemistry. Its unique structural features, combined with recent synthetic and biological advancements, underscore its potential as a versatile scaffold for drug discovery. Ongoing studies will further define its therapeutic applications and pave the way for its integration into future medicinal products.